Cas no 923177-08-6 (1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID)

1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID structure
923177-08-6 structure
Product Name:1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
CAS No:923177-08-6
Molecular Formula:C11H19NO3
Molecular Weight:213.27346
MDL:MFCD08445142
CID:844564
PubChem ID:16228559

1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Properties

Names and Identifiers

    • 1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
    • 1-(2,2-Dimethylpropanoyl)-3-piperidinecarboxylic acid
    • Z85893772
    • 1-Pivaloylpiperidine-3-carboxylicacid
    • LS-06127
    • MFCD08445142
    • 1-Pivaloylpiperidine-3-carboxylic acid
    • 923177-08-6
    • SCHEMBL11922963
    • CS-0251613
    • EN300-55370
    • AKOS017258567
    • AKOS000130744
    • J-502888
    • STL261793
    • 3-piperidinecarboxylic acid, 1-(2,2-dimethyl-1-oxopropyl)-
    • G36899
    • ALBB-018685
    • MDL: MFCD08445142
    • InChIKey: UPRYOSPWSCDFEL-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H19NO3/c1-11(2,3)10(15)12-6-4-5-8(7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
    • SMILES: CC(C)(C)C(=O)N1CCCC(C1)C(=O)O

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 213.13649347g/mol
  • Heavy Atom Count: 15
  • Complexity: 268
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Boiling Point: 383.5±35.0 °C at 760 mmHg
  • Melting Point: 179-181 °C
  • Flash Point: 138.5±22.3 °C
  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3

1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GRV0-100mg
1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
923177-08-6 95%
100mg
$134.00 2025-02-27
A2B Chem LLC
AH81804-50mg
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid
923177-08-6 95%
50mg
$80.00 2024-07-18
Aaron
AR00GS3C-100mg
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid
923177-08-6 95%
100mg
$116.00 2025-01-24
abcr
AB384251-500 mg
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid
923177-08-6
500MG
€195.40
Chemenu
CM315246-5g
1-Pivaloylpiperidine-3-carboxylic acid
923177-08-6 95%
5g
$497
Crysdot LLC
CD11012999-5g
1-Pivaloylpiperidine-3-carboxylic acid
923177-08-6 95+%
5g
$527 2024-07-19
Enamine
EN300-55370-0.05g
1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic acid
923177-08-6 98%
0.05g
$64.0
TRC
D591648-25mg
1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic Acid
923177-08-6
25mg
$ 50.00 2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTJ592-100mg
3-Piperidinecarboxylic acid, 1-(2,2-dimethyl-1-oxopropyl)-1-(2,2-dimethylpropanoyl)piperidine-3-carboxylic acid
923177-08-6 95%
100mg
¥598.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1322283-100mg
1-(2,2-Dimethylpropanoyl)piperidine-3-carboxylic acid
923177-08-6 95+%
100mg
¥684.00

1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:923177-08-6)1-(2,2-DIMETHYLPROPANOYL)PIPERIDINE-3-CARBOXYLIC ACID
A1191442
Purity:99%/99%/99%
Quantity:500.0mg/1.0g/5.0g
Price($):429.0/630.0/1827.0